3'-Methyl-5'-(trifluoromethoxy)acetophenone
Overview
Description
3’-Methyl-5’-(trifluoromethoxy)acetophenone is a chemical compound with the molecular formula C10H9F3O2 . It is a meta-substituted acetophenone . This compound is used as a reagent in the stabilization of endosomal-toll-like receptor TRL8, creating a sort of inhibitory activity .
Synthesis Analysis
The synthesis of 3’-Methyl-5’-(trifluoromethoxy)acetophenone involves the reaction of carbon-hydrogen bonds in 3′-(trifluoromethoxy)acetophenone with olefins, catalyzed by Ruthenium . Another method involves the phenylation of 3′-(trifluoromethyl)acetophenone in the presence of dihydroxy bis (sulfonamide) ligand (enantioselective catalyst), titanium tetraisopropoxide, and diphenylzinc .Molecular Structure Analysis
The molecular structure of 3’-Methyl-5’-(trifluoromethoxy)acetophenone can be represented by the InChI code: 1S/C10H9F3O2/c1-6-3-8(7(2)14)5-9(4-6)15-10(11,12)13/h3-5H,1-2H3 . The average mass of the molecule is 218.173 Da and the monoisotopic mass is 218.055466 Da .Scientific Research Applications
Structural Studies
A structural study of o-hydroxyacetophenone derivatives, including 2-hydroxy-5-methoxy-4-methylacetophenone, revealed insights into the interplay of weak intermolecular interactions in these compounds. X-ray powder diffraction data was utilized to analyze their crystal structures, highlighting the role of hydrogen bonds and π⋯π interactions in forming supramolecular assemblies (Chattopadhyay et al., 2012).
Synthetic Chemistry
In synthetic chemistry, 3'-Methyl-5'-(trifluoromethoxy)acetophenone analogs have been explored. For instance, methyl 2-methoxytetrafluoropropionate was used as a synthetic equivalent in the Claisen condensation of acetophenones, leading to the synthesis of 2-(trifluoroacetyl)chromones and 5-aryl-2-hydroxy-2-(trifluoromethyl)furan-3(2H)-ones (Irgashev et al., 2009).
Corrosion Inhibition
A study on triazole derivatives including 3,4-dichloro-acetophenone-O-1′-(1′,3′,4′-triazolyl)-methaneoxime demonstrated their effectiveness as inhibitors for mild steel corrosion in acidic medium. This indicates potential applications in industrial corrosion prevention (Li et al., 2008).
Photochemical Reactions
Research on the photolysis of 3-Methyl-2, 1-benzisoxazole and 2-Azido-acetophenone highlighted the potential of certain acetophenone derivatives in photochemical applications. This could be relevant for developing new photochemical synthesis methods (Doppler et al., 1979).
Electrochemical Studies
In the realm of green chemistry, the influence of room-temperature ionic liquids on the stereoselectivity and kinetics of the electrochemical pinacol coupling of acetophenone was investigated. Such studies are crucial for advancing environmentally-friendly chemical processes (Lagrost et al., 2005).
Mechanism of Action
Target of Action
Similar compounds have been reported to interact with endosomal-toll-like receptor trl8 .
Mode of Action
It’s known that similar compounds can stabilize endosomal-toll-like receptor trl8, creating a sort of inhibitory activity .
Biochemical Pathways
The stabilization of endosomal-toll-like receptor trl8 suggests potential involvement in immune response modulation .
Result of Action
The stabilization of endosomal-toll-like receptor trl8 suggests potential immunomodulatory effects .
properties
IUPAC Name |
1-[3-methyl-5-(trifluoromethoxy)phenyl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O2/c1-6-3-8(7(2)14)5-9(4-6)15-10(11,12)13/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GETBQKMSVSZNJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OC(F)(F)F)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101241686 |
Source
|
| Record name | 1-[3-Methyl-5-(trifluoromethoxy)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101241686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Methyl-5'-(trifluoromethoxy)acetophenone | |
CAS RN |
916420-58-1 |
Source
|
| Record name | 1-[3-Methyl-5-(trifluoromethoxy)phenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=916420-58-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[3-Methyl-5-(trifluoromethoxy)phenyl]ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101241686 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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